Cas no 91185-05-6 (Cyclodeca[b]furan-2(3H)-one,4,7-bis(acetyloxy)-3a,4,7,8,11,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aR,4R,5E,7R,9E,11aS)-)

Cyclodeca[b]furan-2(3H)-one,4,7-bis(acetyloxy)-3a,4,7,8,11,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aR,4R,5E,7R,9E,11aS)- structure
91185-05-6 structure
Product Name:Cyclodeca[b]furan-2(3H)-one,4,7-bis(acetyloxy)-3a,4,7,8,11,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aR,4R,5E,7R,9E,11aS)-
CAS No:91185-05-6
MF:C19H24O6
MW:348.390266418457
CID:817280
PubChem ID:5382246
Update Time:2025-04-19

Cyclodeca[b]furan-2(3H)-one,4,7-bis(acetyloxy)-3a,4,7,8,11,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aR,4R,5E,7R,9E,11aS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclodeca[b]furan-2(3H)-one,4,7-bis(acetyloxy)-3a,4,7,8,11,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aR,4R,5E,7R,9E,11aS)-
    • [(5E,9E)-4-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,7,8,11,11a-hexahydrocyclodeca[b]furan-7-yl] acetate
    • AC1NTJ9H
    • NSC-135017
    • 91185-05-6
    • NSC135017
    • DTXSID40419218
    • Inchi: 1S/C19H24O6/c1-10-6-7-15(23-13(4)20)11(2)9-17(24-14(5)21)18-12(3)19(22)25-16(18)8-10/h6,9,15-18H,3,7-8H2,1-2,4-5H3/b10-6+,11-9+
    • InChI Key: DEBBYPCBXVYUCZ-BBYAVRKXSA-N
    • SMILES: O1C(C(=C)C2C(C=C(C)C(CC=C(C)CC12)OC(C)=O)OC(C)=O)=O |c:6,11|

Computed Properties

  • Exact Mass: 348.157
  • Monoisotopic Mass: 348.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.17
  • Boiling Point: 484.3°Cat760mmHg
  • Flash Point: 211.7°C
  • Refractive Index: 1.52
  • PSA: 78.90000
  • LogP: 2.63400

Cyclodeca[b]furan-2(3H)-one,4,7-bis(acetyloxy)-3a,4,7,8,11,11a-hexahydro-6,10-dimethyl-3-methylene-,(3aR,4R,5E,7R,9E,11aS)- Related Literature

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